Cas no 922525-32-4 (Diphosphonic acid, P,P'-dioctadecyl-)

• Product Name: Diphosphonic acid, P,P'-dioctadecyl-
• CAS No: 922525-32-4
• MF: C₃₆H₇₆O₅P₂
• MW: 650.933174133301
• CID: 740279
• PubChem ID: 71446390
• Update Time: 2025-04-19

Diphosphonic acid, P,P'-dioctadecyl- Chemical and Physical Properties

Names and Identifiers

• Diphosphonic acid, P,P'-dioctadecyl-
• [hydroxy(octadecyl)phosphoryl]oxy-octadecylphosphinic acid
• 922525-32-4
• Dioctadecyldiphosphonic acid
• SCHEMBL2217506
• DTXSID90854877

• Inchi： 1S/C36H76O5P2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-42(37,38)41-43(39,40)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3,(H,37,38)(H,39,40)
• InChI Key： URVGKIIDBNVTAC-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCCC)(=O)(O)OP(CCCCCCCCCCCCCCCCCC)(=O)O

Computed Properties

• Exact Mass: 650.51679952g/mol
• Monoisotopic Mass: 650.51679952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 83.8Ų